5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride

Specification

• CAS No.: 1209597-83-0
• Molecular Formula: C7H10ClN3O
• Molecular Weight: 187.63 g/mol
• IUPAC Name: 5,6,7,8-tetrahydro-4aH-pyrido[3,4-d]pyrimidin-4-one;hydrochloride
• Standard InChI: InChI=1S/C7H9N3O.ClH/c11-7-5-1-2-8-3-6(5)9-4-10-7;/h4-5,8H,1-3H2;1H
• Standard InChI Key: IUHFTZQIEBLPIK-UHFFFAOYSA-N
• SMILES: C1CNCC2=NC=NC(=O)C21.Cl
• Canonical SMILES: C1CNCC2=NC=NC(=O)C21.Cl

Introduction

Chemical Structure and Identification

5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride is a bicyclic heterocyclic compound containing fused pyrimidine and piperidine rings. The compound is also known by several synonyms including 3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one hydrochloride and 5,6,7,8-Tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one hydrochloride. Its structure consists of a pyrimidine ring with a carbonyl group at the 4-position, fused with a fully saturated piperidine ring, along with a hydrochloride salt form.

Registry Information

The compound is identified by the following registry details:

Parameter	Value
CAS Registry Number	859826-41-8
MDL Number	MFCD09025765
Molecular Formula	C₇H₉N₃O·HCl
Base Formula (without HCl)	C₇H₉N₃O
Molecular Weight (base)	151.17 g/mol
Molecular Weight (HCl salt)	187.63 g/mol

The compound contains three nitrogen atoms, one carbonyl oxygen, and exists as a hydrochloride salt, which increases its water solubility compared to the free base form.

Physical and Chemical Properties

Understanding the physical and chemical properties of 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride is essential for researchers working with this compound. These properties determine its behavior in various experimental conditions and potential applications.

Physical Properties

The compound exhibits the following physical characteristics:

Property	Value
Physical State	Solid
Density	1.51 ± 0.1 g/cm³ (20°C, 760 Torr)
Boiling Point	320.3 ± 52.0°C (Predicted) / 345.9°C at 760 mmHg
Melting Point	Not specifically reported
Storage Temperature	2-8°C (Recommended)
Flash Point	163°C

Chemical Properties

The chemical behavior of this compound is characterized by:

Property	Value
pKa	9.99 ± 0.20 (Predicted)
LogP	-0.5844 (Predicted)
Topological Polar Surface Area (TPSA)	57.78 Ų
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	2
Rotatable Bonds	0

The compound's negative LogP value suggests hydrophilicity, which is consistent with its salt form and explains its enhanced water solubility. The pKa value of approximately 10 indicates that the compound would exist predominantly in its protonated form at physiological pH.

Supplier	Product Number	Product Name	Packaging	Price (USD)	Updated
ChemScene	CS-D0072	5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one	100 mg	$114	2021/12/16
Alichem	859826418	5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one	1 g	$874.94	2021/12/16
Crysdot	CD11042969	5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (95+%)	1 g	$902	2021/12/16
Crysdot	CD11042969	5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (95+%)	5 g	$3143	2021/12/16

The pricing data indicates that the compound is relatively expensive, suggesting it may be challenging to synthesize or purify, or that it may have limited production volume due to specialized applications.

Parameter	Classification
GHS Pictogram	GHS07 (Exclamation mark)
Signal Word	Warning
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P264-P270-P271-P280-P302+P352-P304+P340-P330-P362+P364-P405-P501

These classifications indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

Related Compounds and Structural Analogs

Several structural analogs of 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride have been reported, offering insights into structure-activity relationships and potential applications.

Benzyl-Substituted Derivatives

Benzyl-substituted derivatives are among the most commonly reported related compounds:

Compound	CAS Number	Molecular Formula	Molecular Weight
7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one	1053656-41-9	C₁₄H₁₅N₃O	241.29 g/mol
7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(1H)-one hydrochloride	69981-00-6	C₁₄H₁₅N₃O·HCl	277.75 g/mol
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(4aH)-one	1311254-72-4	C₁₄H₁₅N₃O	241.29 g/mol

These benzyl-substituted derivatives may display different pharmacological profiles and physicochemical properties compared to the parent compound.

Isomeric Forms

Positional isomers with altered ring fusion patterns have also been reported:

• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(4aH)-one: Features a different arrangement of the pyrimidine and piperidine ring fusion compared to the title compound.

• 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine hydrochloride: Lacks the carbonyl group at position 4 but maintains the same ring fusion pattern as the title compound.

These structural variations can significantly impact biological activity and physicochemical properties, highlighting the importance of precise structural characterization in research applications.